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Compound of Interest

Compound Name: Arctiin

Cat. No.: B8068930

AN-HPLC-001
Introduction

Arctiin, a prominent lignan found in plants of the Arctium genus (burdock), has garnered
significant interest in the pharmaceutical and nutraceutical industries due to its diverse
pharmacological activities. These activities include anti-inflammatory, anti-cancer, and anti-viral
properties. Accurate and reliable quantification of Arctiin in plant extracts is crucial for quality
control, standardization of herbal products, and pharmacokinetic studies. This application note
presents a detailed, validated High-Performance Liquid Chromatography (HPLC) method for
the quantification of Arctiin in plant extracts.

Principle

This method utilizes Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)
with UV detection for the separation and quantification of Arctiin. The stationary phase, a C18
column, retains the nonpolar analyte, Arctiin. A mobile phase consisting of a mixture of
methanol and water is used to elute Arctiin from the column. The concentration of Arctiin in
the sample is determined by comparing the peak area of the analyte to a calibration curve
generated from known concentrations of an Arctiin standard. The detection wavelength is set
at 280 nm, which is the maximum absorbance wavelength for Arctiin.

Experimental Protocols
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Equipment and Reagents

e Equipment:

o

High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector

o

Kromasil C18 column (250 x 4.6 mm, 5 pum) or equivalent[1]

Ultrasonic bath

[¢]

[¢]

Analytical balance

o

Volumetric flasks (10 mL, 50 mL)

o

Syringes and 0.45 pm syringe filters

e Reagents:

[¢]

Arctiin reference standard (>98% purity)

o

Methanol (HPLC grade)[1]

o

Water (HPLC grade)[1]

[¢]

Plant extract samples

Preparation of Standard Solutions

o Stock Standard Solution (0.63 mg/mL): Accurately weigh 6.3 mg of Arctiin reference
standard and dissolve it in a 10 mL volumetric flask with methanol.[1] Sonicate for 5 minutes
to ensure complete dissolution.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock standard solution with methanol to achieve concentrations in the desired linear range
(e.g., 1.575 10 4.725 pg/mL).[1]

Preparation of Plant Extract Samples
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» Extraction: Accurately weigh 0.5 g of the powdered plant material and place it in a 50 mL
conical flask.

e Add 50 mL of methanol to the flask.

e Perform ultrasonic extraction for 30 minutes.

 Filter the extract through Whatman No. 1 filter paper.

o Evaporate the filtrate to dryness using a rotary evaporator or a water bath.
» Reconstitute the dried extract in a 10 mL volumetric flask with methanol.

« Filter the solution through a 0.45 pm syringe filter into an HPLC vial before injection.

HPLC Chromatographic Conditions

The HPLC analysis is performed using the following conditions:

Parameter Value

Column Kromasil C18 (250 x 4.6 mm, 5 um)
Mobile Phase Methanol: Water (55:45, v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 uL

Detection Wavelength 280 nm

Column Temperature Ambient

Data Analysis and Quantification

o Construct a calibration curve by plotting the peak area of the Arctiin standard solutions
against their corresponding concentrations.

o Perform a linear regression analysis on the calibration curve to obtain the equation of the line
(y = mx + c¢) and the correlation coefficient (r?). An r2 value > 0.999 is considered acceptable.
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« Inject the prepared plant extract sample into the HPLC system.

« |dentify the Arctiin peak in the sample chromatogram by comparing its retention time with
that of the standard.

e Calculate the concentration of Arctiin in the sample using the regression equation from the

calibration curve.

Method Validation Data

The described HPLC method was validated for linearity, accuracy (recovery), and precision.

Validation Parameter Result

Linearity Range 1.575-4.725 g

Correlation Coefficient (r) 0.9995

Average Recovery 101.55%

Precision (RSD) 2.23%

Stability Samples are stable for 24 hours

Quantitative Results of Arctiin in Plant Extracts

The validated method was applied to determine the Arctiin content in a sample of Arctium

tomentosum Mill.

Plant Material Arctiin Content (mg/qg)
Arctium tomentosum Mill. 10.69
Visualizations
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Figure 1. Experimental workflow for HPLC quantification of Arctiin.
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Figure 2. Principle of HPLC-based quantification of Arctiin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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